Cas no 368891-69-4 (PNU 142300)

• Product Name: PNU 142300
• CAS No: 368891-69-4
• MF: C₁₆H₂₀FN₃O₆
• MW: 369.34490776062
• CID: 1062938
• PubChem ID: 71751719
• Update Time: 2025-10-22

PNU 142300 Chemical and Physical Properties

Names and Identifiers

• PNU 142300
• 2-[2-[4-[(5S)-5-(acetamidomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluoroanilino]ethoxy]acetic acid
• AKOS040756069
• (2-{4-[(5S)-5-(Acetamidomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluoroanilino}ethoxy)acetic acid
• N-[4-[(5S)-5-[(Acetylamino)methyl]-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-N-(2-hydroxyethyl)glycine;
• DTXSID60858327
• 2-[2-[[4-[(5S)-5-[(Acetylamino)methyl]-2-oxo-3-oxazolidinyl]-2-fluorophenyl]amino]ethoxy]-acetic acid
• 368891-69-4

• Inchi： 1S/C16H20FN3O6/c1-10(21)19-7-12-8-20(16(24)26-12)11-2-3-14(13(17)6-11)18-4-5-25-9-15(22)23/h2-3,6,12,18H,4-5,7-9H2,1H3,(H,19,21)(H,22,23)/t12-/m0/s1
• InChI Key： GEFZWBCMTWREOP-LBPRGKRZSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(=O)O[C@@H](CNC(C)=O)C1)NCCOCC(=O)O

Computed Properties

• Exact Mass: 369.13400
• Monoisotopic Mass: 369.13361353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 120.69000
• LogP: 1.77840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on PNU 142300

Comprehensive Overview of PNU 142300 (CAS No. 368891-69-4): Mechanism, Applications, and Research Insights

PNU 142300 (CAS No. 368891-69-4) is a bioactive compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This molecule, often referenced in scientific literature by its CAS number 368891-69-4, belongs to a class of compounds studied for their selective interactions with biological targets. Researchers and industry professionals frequently search for "PNU 142300 uses," "CAS 368891-69-4 solubility," or "PNU 142300 synthesis protocol," reflecting its relevance in drug discovery and development pipelines.

The chemical structure of PNU 142300 features a distinct heterocyclic core, which contributes to its stability and binding affinity. Recent studies highlight its role in modulating specific enzymatic pathways, making it a candidate for addressing conditions linked to metabolic dysregulation. With growing interest in "precision medicine" and "targeted therapies," compounds like PNU 142300 are increasingly explored for their potential to minimize off-target effects—a key concern in modern pharmacology.

From a synthetic chemistry perspective, PNU 142300 presents challenges and opportunities. Its CAS registry number 368891-69-4 is often cross-referenced in patents describing novel synthetic routes or derivatives with enhanced bioavailability. Laboratories optimizing "green chemistry" protocols may investigate solvent systems for PNU 142300 purification, aligning with global trends toward sustainable research practices.

Analytical characterization of PNU 142300 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various pH conditions (a frequent search query) is critical for formulation development. Recent publications suggest potential synergies with carrier systems like liposomes, addressing queries about "PNU 142300 drug delivery" in academic forums.

In preclinical models, PNU 142300 has demonstrated dose-dependent activity profiles, sparking discussions about its "structure-activity relationship (SAR)." These findings correlate with rising searches for "PNU 142300 IC50 values" and "in vivo efficacy data." Researchers emphasize the need for rigorous pharmacokinetic studies to evaluate its absorption and distribution—a topic gaining traction in "ADME optimization" discussions.

The commercial availability of PNU 142300 (referenced by CAS 368891-69-4) through specialty chemical suppliers facilitates ongoing research. Quality control certificates often include specifications for "PNU 142300 purity standards," a critical consideration for reproducibility in biological assays. As combinatorial chemistry evolves, derivatives of this scaffold may expand its utility in fragment-based drug design.

Emerging computational approaches, including molecular docking simulations with PNU 142300, provide insights into its binding modes. This aligns with industry demand for "in silico screening tools" to accelerate lead compound identification. The compound's electrostatic potential maps (another technical search trend) are frequently analyzed to predict interaction hotspots.

Safety evaluations of PNU 142300 remain an active area of investigation, particularly regarding its cytotoxicity thresholds—a common concern in early-stage development. Recent conference abstracts have proposed structural modifications to improve its therapeutic index, addressing queries about "PNU 142300 toxicity profile" in research communities.

With the pharmaceutical industry's shift toward "AI-driven drug discovery," datasets containing PNU 142300 properties are increasingly valuable. Its CAS number 368891-69-4 serves as a unique identifier in machine learning models predicting bioactivity, reflecting the intersection of traditional pharmacology and digital innovation.

In conclusion, PNU 142300 (CAS No. 368891-69-4) represents a versatile scaffold with multifaceted research applications. From its synthetic accessibility to its mechanistic nuances, this compound continues to inspire investigations across medicinal chemistry and translational science. Future directions may explore its potential in combination therapies or as a template for next-generation analogs, ensuring its enduring relevance in life sciences research.